Single photon transient hot electron ionization of C60
Physical Chemistry Chemical Physics Pub Date: 2017-05-08 DOI: 10.1039/C7CP01705G
Abstract
Recent experiments have demonstrated that C60 can ionize in a thermal process after absorption of a photon with energy far above the ionization energy. This indirect ionization mechanism is investigated here by calculating the total and singly charged ion yields, electron energy distributions, and effective electronic temperatures as a function of photon energy.
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